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Compound of Interest

Compound Name: HT-2157

CAS No.: 1000273-87-9

Cat. No.: B10801091

Get Quote

Disclaimer: HT-2157 is a highly potent investigational compound with cytotoxic properties. This

document provides essential guidelines for its safe handling and disposal. All personnel must

receive documented training on these procedures before working with this compound. Strict

adherence to these protocols is mandatory to minimize exposure risk to personnel and the

environment.

Hazard Communication and Engineering Controls
HT-2157 is a cytotoxic agent presumed to be carcinogenic and mutagenic.[1][2] Exposure can

occur through inhalation of aerosols, skin absorption, ingestion, and needle-stick injuries.[1] All

handling of HT-2157, especially manipulation of powdered forms, must be performed within

certified engineering controls to minimize risk.

Primary Engineering Control: All weighing, reconstitution, and aliquotting of HT-2157 powder

must be conducted in a containment ventilated enclosure (CVE), Class II Biological Safety

Cabinet (BSC), or a glovebox isolator operating at negative pressure.
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Secondary Engineering Control: The laboratory where HT-2157 is handled should be

maintained under negative pressure relative to adjacent areas. Access should be restricted

to authorized personnel.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required for all tasks involving HT-2157. The selection of

PPE is critical for personnel protection and must be appropriate for the procedures being

performed.[4]

Table 1: PPE Requirements for HT-2157 Handling
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Task Gloves Gown/Suit
Eye/Face

Protection

Respiratory

Protection
Other

Handling

Unopened

Vials

1 pair

chemotherap

y-rated

gloves

Disposable

lab coat

Safety

glasses
Not required N/A

Weighing &

Reconstitutio

n (Powder)

2 pairs

chemotherap

y-rated

gloves

Disposable,

solid-front,

back-closure

gown

Goggles and

full-face

shield

Fit-tested

N95 or N100

respirator[5]

Disposable

shoe covers

and head

cover

Handling

Stock

Solutions

2 pairs

chemotherap

y-rated

gloves

Disposable,

solid-front,

back-closure

gown

Safety

goggles

Not required

if in a

BSC/CVE

Disposable

armlets/sleev

es[1]

Waste

Disposal

2 pairs

chemotherap

y-rated

gloves

Disposable,

solid-front,

back-closure

gown

Goggles and

full-face

shield

Not required N/A

Spill Cleanup

2 pairs

heavy-duty

gloves (e.g.,

neoprene,

nitrile) over

inner chemo-

gloves[1]

Fluid-

resistant

disposable

gown or

coveralls

Goggles and

full-face

shield

Fit-tested

N95 or N100

respirator[2]

Disposable

shoe covers

Table 2: Glove Selection Guide for HT-2157
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Glove Material Standard Key Considerations

Nitrile, Neoprene, Latex ASTM D6978-05[4][5]

Must be powder-free.[4]

Double-gloving is mandatory

for all open-handling

procedures. Change gloves

every 30-60 minutes or

immediately if contamination is

suspected. Vinyl gloves are not

permitted.[4]

Operational Plan: Experimental Protocol for Stock
Solution Preparation
This protocol details the step-by-step procedure for preparing a 10 mM stock solution of HT-
2157.

Methodology:

Preparation:

Assemble all necessary materials (HT-2157 vial, solvent, pipettes, conical tubes) and a

dedicated hazardous waste container inside the BSC/CVE.

Don the required PPE as specified in Table 1 for "Weighing & Reconstitution."

Decontaminate the work surface of the BSC/CVE with an appropriate cleaning agent

before and after use.

Weighing:

Carefully place a weigh boat on a calibrated analytical balance inside the containment

device.

Using a chemical spatula, gently tap the required amount of HT-2157 powder onto the

weigh boat. Avoid any actions that could generate airborne particles.
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Record the exact weight.

Reconstitution:

Transfer the weighed powder into an appropriately sized sterile conical tube.

Using a calibrated pipette, add the calculated volume of solvent (e.g., DMSO) to the tube.

Secure the cap tightly and vortex gently until the solid is completely dissolved.

Labeling and Storage:

Clearly label the stock solution container with the compound name (HT-2157),

concentration, solvent, preparation date, and user initials.

Store the solution under the conditions specified by the manufacturer (e.g., -20°C,

protected from light).

Post-Procedure Decontamination:

Dispose of all single-use items (weigh boat, pipette tips, gloves) in the designated "HT-
2157 Solid Waste" container inside the BSC/CVE.

Wipe down all surfaces and equipment with a deactivating solution followed by 70%

ethanol.

Doff PPE in the correct order to prevent cross-contamination and dispose of it as

hazardous waste.

Wash hands thoroughly with soap and water.
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Start: Assemble Materials
in BSC/CVE

Don Full PPE
(2x Gloves, Gown, Face Shield, N95)

Weigh HT-2157 Powder
on Analytical Balance

Transfer Powder
to Conical Tube

Add Solvent (e.g., DMSO)
to Reconstitute

Vortex Gently
to Dissolve

Label and Store
Stock Solution

Dispose of Consumables
in Hazardous Waste

Decontaminate BSC/CVE
and Equipment

Doff PPE and
Dispose as Waste

End: Wash Hands
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Waste Generated
(Contaminated with HT-2157)

What is the physical form?

Solid Waste
(Gloves, Gowns, Plasticware)

Solid

Liquid Waste
(Solutions, Media, Rinsate)

Liquid

Sharps Waste
(Needles, Vials, Glassware)

Sharp

Place in Yellow Bag
in Labeled Cytotoxic Bin

Collect in Labeled,
Leak-Proof Waste Bottle

with Secondary Containment

Place in Labeled
Cytotoxic Sharps Container

Seal Container when 3/4 Full

Store in Designated
Hazardous Waste Area

Arrange for EHS Pickup
(Incineration Only)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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